Hierarchically ordered porous carbon with atomically dispersed cobalt for oxidative esterification of furfural†
Industrial Chemistry & Materials Pub Date: 2022-12-19 DOI: 10.1039/D2IM00045H
Abstract
Nitrogen-rich zeolitic imidazolate frameworks (ZIFs) are ideal precursors for the synthesis of metal single atoms anchored on N-doped carbon. However, the microporous structures of conventional ZIFs lead to low mass transfer efficiency and low metal utilization of their derivatives. Here, we construct a composite of Co single atoms anchored on nitrogen-doped carbon with a three-dimensional ordered macroporous structure (Co-SA/3DOM-NC) by two-step pyrolysis of ordered macro/microporous ZnCo-ZIF. Co-SA/3DOM-NC shows high activity in the oxidative esterification of furfural, achieving a 99% yield of methyl 2-furoate under mild reaction conditions, which is significantly superior to the microporous and the Co-nanoparticle counterparts. The high activity of Co-SA/3DOM-NC should be attributed to the CoN4 centers with high intrinsic activity and the ordered macroporous structure, promoting the mass transfer of reactants and accessibility of active sites.
Keywords: Heterogeneous catalysis; Hierarchical pores; Ordered macropore; Oxidative esterification reaction; Single-atom catalysts.
Recommended Literature
- [1] Kinetics of decomposition of chemically activated alkyl fluorides
- [2] Sliding scales for the convenient titration of strong liquids by dilution and use of aliquot parts
- [3] A convenient synthesis of functionalized tetraphenylchlorins
- [4] Nanostructured conducting polymers and their composites: synthesis methodologies, morphologies and applications
- [5] Efficient transfer hydrogenation of alkynes and alkenes with methanol catalysed by hydrido(methoxo)iridium(III) complexes
- [6] The confinement effect of layered double hydroxides on intercalated pyromellitic acidic anions and highly selective uranium extraction from simulated seawater†
- [7] The importance of elemental sustainability and critical element recovery
- [8] Repeatable, room-temperature-processed baroplastic-carbon nanotube composites for electromagnetic interference shielding†
- [9] Negative isotope effect for charge transport in acenes and derivatives – a theoretical conclusion†
- [10] Fluorescent Symmetric Phenazines from the Reactions of β-Lapachone and Nor-β-lapachone with Ammoniating Agents
Journal Nameļ¼Industrial Chemistry & Materials
Research Products
-
1,4-Bis(trifluoromethyl)benzene
CAS no.: 433-19-2
-
CAS no.: 3564-18-9
-
CAS no.: 394-41-2
-
CAS no.: 4128-31-8
-
CAS no.: 3392-05-0
-
N-Allyl-2,2,2-trifluoroacetamide
CAS no.: 383-65-3
-
CAS no.: 102-65-8
